Cas no 1219903-73-7 (N-(2-methoxyethyl)-2-4-(propan-2-ylsulfanyl)phenyl-N-(thiophen-3-yl)methylacetamide)

• Product Name: N-(2-methoxyethyl)-2-4-(propan-2-ylsulfanyl)phenyl-N-(thiophen-3-yl)methylacetamide
• CAS No: 1219903-73-7
• MF: C₁₉H₂₅NO₂S₂
• MW: 363.537302732468
• CID: 6053027
• PubChem ID: 49676625
• Update Time: 2025-11-05

N-(2-methoxyethyl)-2-4-(propan-2-ylsulfanyl)phenyl-N-(thiophen-3-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-2-4-(propan-2-ylsulfanyl)phenyl-N-(thiophen-3-yl)methylacetamide
• N-(2-methoxyethyl)-2-(4-propan-2-ylsulfanylphenyl)-N-(thiophen-3-ylmethyl)acetamide
• N-(2-methoxyethyl)-2-[4-(propan-2-ylsulfanyl)phenyl]-N-[(thiophen-3-yl)methyl]acetamide
• 2-(4-(isopropylthio)phenyl)-N-(2-methoxyethyl)-N-(thiophen-3-ylmethyl)acetamide
• 1219903-73-7
• SR-01000925536-1
• F5854-4765
• VU0524271-1
• SR-01000925536
• AKOS024522905

• Inchi： 1S/C19H25NO2S2/c1-15(2)24-18-6-4-16(5-7-18)12-19(21)20(9-10-22-3)13-17-8-11-23-14-17/h4-8,11,14-15H,9-10,12-13H2,1-3H3
• InChI Key： CMRKALCSOJMBTB-UHFFFAOYSA-N
• SMILES： C(N(CCOC)CC1C=CSC=1)(=O)CC1=CC=C(SC(C)C)C=C1

Computed Properties

• Exact Mass: 363.13267139g/mol
• Monoisotopic Mass: 363.13267139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-(2-methoxyethyl)-2-4-(propan-2-ylsulfanyl)phenyl-N-(thiophen-3-yl)methylacetamide

Comprehensive Overview of N-(2-methoxyethyl)-2-4-(propan-2-ylsulfanyl)phenyl-N-(thiophen-3-yl)methylacetamide (CAS No. 1219903-73-7)

The compound N-(2-methoxyethyl)-2-4-(propan-2-ylsulfanyl)phenyl-N-(thiophen-3-yl)methylacetamide (CAS No. 1219903-73-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This acetamide derivative combines a thiophene ring, a methoxyethyl group, and a propan-2-ylsulfanyl substituent, making it a versatile candidate for drug discovery and material science. Researchers are particularly interested in its bioactivity and molecular interactions, which could pave the way for novel therapeutics or functional materials.

In recent years, the demand for sulfur-containing compounds like N-(2-methoxyethyl)-2-4-(propan-2-ylsulfanyl)phenyl-N-(thiophen-3-yl)methylacetamide has surged, driven by their role in enzyme inhibition and receptor modulation. The thiophene moiety, in particular, is a hotspot in medicinal chemistry due to its prevalence in FDA-approved drugs. Users searching for "thiophene-based acetamides" or "CAS 1219903-73-7 applications" often seek insights into its synthetic pathways, solubility, and stability under various conditions. These queries reflect the growing intersection of computational chemistry and experimental validation in modern research.

From a structural-activity relationship (SAR) perspective, the propan-2-ylsulfanyl group in CAS 1219903-73-7 enhances lipophilicity, which is critical for membrane permeability in drug design. Meanwhile, the methoxyethyl chain contributes to hydrogen bonding potential, a feature often exploited in targeted drug delivery. These attributes align with trending topics such as "personalized medicine" and "green chemistry," where efficiency and sustainability are prioritized. Laboratories focusing on high-throughput screening may find this compound valuable for identifying lead optimization candidates.

Another area of interest is the compound’s potential in agrochemical innovation. The sulfanyl and thiophene functionalities are known to exhibit pesticidal and herbicidal properties, making N-(2-methoxyethyl)-2-4-(propan-2-ylsulfanyl)phenyl-N-(thiophen-3-yl)methylacetamide a subject of patents related to crop protection. Searches for "sustainable agrochemicals" or "low-toxicity pesticides" frequently highlight such derivatives, underscoring their relevance in addressing global food security challenges.

In summary, CAS 1219903-73-7 represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and agriculture. Its design leverages contemporary trends like molecular docking and eco-friendly synthesis, resonating with both academic and industrial audiences. As research progresses, this molecule may emerge as a cornerstone in the development of next-generation bioactive agents.